Cas no 71738-83-5 (8-Fluoroquinolin-2(1H)-one)

• Product name: 8-Fluoroquinolin-2(1H)-one
• CAS No: 71738-83-5
• MF: C₉H₆FNO
• MW: 163.148445606232
• MDL: MFCD12026113
• CID: 857654
• PubChem ID: 19898674

8-Fluoroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-2(1H)-Quinolinone
• 2(1H)-Quinolinone, 8-fluoro-
• 8-fluoro-1H-quinolin-2-one
• 8-FLUOROQUINOLIN-2(1H)-ONE
• 8-fluoroquinolone
• 8-fluoroquinolin-2-ol
• 8-Fluoro-2-hydroxyquinoline
• 8-fluoroquinolin-2 (1H)-one
• OGPLOEMLZOLURH-UHFFFAOYSA-N
• 8-fluoro-1,2-dihydroquinolin-2-one
• V7462
• AKOS013465029
• CHEMBL4205947
• EN300-625029
• DS-17982
• C76281
• MFCD12026113
• SCHEMBL1967101
• A866377
• BDBM50459805
• DTXSID70601124
• CS-0043852
• SB67487
• 71738-83-5
• SY103475
• DB-124494
• 8-Fluoroquinolin-2(1H)-one

• MDL： MFCD12026113
• Inchi： 1S/C9H6FNO/c10-7-3-1-2-6-4-5-8(12)11-9(6)7/h1-5H,(H,11,12)
• InChI Key： OGPLOEMLZOLURH-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C2C([H])=C([H])C(N([H])C=21)=O

Computed Properties

• Exact Mass: 163.04300
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Experimental Properties

• PSA: 33.12000
• LogP: 2.07950

8-Fluoroquinolin-2(1H)-one Security Information

8-Fluoroquinolin-2(1H)-one Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-Fluoroquinolin-2(1H)-one

Comprehensive Overview of 8-Fluoroquinolin-2(1H)-one (CAS No. 71738-83-5): Properties, Applications, and Research Insights

8-Fluoroquinolin-2(1H)-one (CAS No. 71738-83-5) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. As a derivative of quinolin-2(1H)-one, this compound integrates a fluorine atom at the 8-position, enhancing its electronic properties and biological activity. Researchers and industry professionals frequently search for terms like "8-Fluoroquinolin-2(1H)-one synthesis", "CAS 71738-83-5 applications", and "fluorinated quinoline derivatives", reflecting its growing relevance in drug discovery and material science.

The molecular structure of 8-Fluoroquinolin-2(1H)-one combines a quinoline backbone with a ketone functional group, making it a valuable intermediate for constructing complex molecules. Its fluorine substitution is particularly noteworthy, as fluorine atoms often improve metabolic stability and binding affinity in bioactive compounds. Recent studies highlight its potential in designing antimicrobial agents and kinase inhibitors, aligning with the current trend of developing targeted therapies and antibiotic alternatives.

In synthetic chemistry, CAS 71738-83-5 serves as a precursor for N-functionalized quinolines, which are pivotal in creating small-molecule libraries for high-throughput screening. The compound’s compatibility with cross-coupling reactions and electrophilic substitutions further expands its utility. Notably, queries such as "8-Fluoroquinolin-2(1H)-one solubility" and "71738-83-5 spectroscopic data" are common among chemists optimizing reaction conditions or characterizing novel derivatives.

Beyond pharmaceuticals, 8-Fluoroquinolin-2(1H)-one finds applications in organic electronics and catalysis. Its electron-withdrawing fluorine atom contributes to tuning the optoelectronic properties of π-conjugated systems, a hot topic in OLED and solar cell research. Additionally, its role as a ligand scaffold in transition-metal catalysis aligns with the demand for sustainable and efficient catalytic processes.

Environmental and regulatory considerations are also critical when discussing fluorinated compounds. While 8-Fluoroquinolin-2(1H)-one is not classified as hazardous, its handling requires standard laboratory precautions. Researchers often seek information on "green synthesis of fluorinated quinolines" or "biodegradability of CAS 71738-83-5", reflecting the broader shift toward eco-friendly chemistry.

In summary, 8-Fluoroquinolin-2(1H)-one (CAS No. 71738-83-5) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span drug development, materials science, and catalysis, addressing key challenges in these fields. As interest in fluorinated heterocycles continues to rise, this compound remains a focal point for both academic and industrial research.